Cas no 2229643-23-4 (O-(hex-3-en-2-yl)hydroxylamine)

• Product Name: O-(hex-3-en-2-yl)hydroxylamine
• CAS No: 2229643-23-4
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5827228
• PubChem ID: 165652351
• Update Time: 2025-09-26

O-(hex-3-en-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(hex-3-en-2-yl)hydroxylamine
• 2229643-23-4
• EN300-1764040

• Inchi： 1S/C6H13NO/c1-3-4-5-6(2)8-7/h4-6H,3,7H2,1-2H3/b5-4+
• InChI Key： YNONQHDUDSCHEN-SNAWJCMRSA-N
• SMILES： O(C(C)/C=C/CC)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(hex-3-en-2-yl)hydroxylamine

Introduction to O-(hex-3-en-2-yl)hydroxylamine (CAS No: 2229643-23-4)

The compound O-(hex-3-en-2-yl)hydroxylamine, with the chemical identifier CAS No 2229643-23-4, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules and the development of novel therapeutic agents.

In recent years, the demand for innovative intermediates in drug discovery has surged, driven by the need for more efficient and selective synthetic pathways. O-(hex-3-en-2-yl)hydroxylamine stands out as a versatile building block that can be incorporated into complex molecular frameworks, facilitating the creation of pharmacophores with tailored biological activities. Its structure, featuring a hex-3-enyl group linked to a hydroxylamine moiety, provides a strategic handle for further functionalization, making it a valuable asset in medicinal chemistry.

The compound’s reactivity is influenced by its dual functional groups—the hydroxylamine (–NH–OH) and the hex-3-enyl (C6H10=CH–) moiety. The hydroxylamine group is known for its ability to participate in nucleophilic substitution reactions, while the double bond in the hex-3-enyl side chain offers opportunities for dihydroxylation or epoxidation, depending on the reaction conditions. These features make O-(hex-3-en-2-yl)hydroxylamine particularly useful in constructing heterocyclic compounds and conjugates that exhibit enhanced binding affinity to biological targets.

Recent studies have highlighted the compound’s role in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and inflammation-related disorders. The ability of O-(hex-3-en-2-yl)hydroxylamine to serve as a precursor for these inhibitors stems from its capacity to form stable intermediates that can be further modified to target specific enzyme active sites. For instance, researchers have demonstrated its utility in generating peptidomimetics with improved metabolic stability and reduced toxicity.

Moreover, the hex-3-enyl group introduces a conformational flexibility that can be exploited to optimize drug-like properties such as solubility and bioavailability. This aspect is particularly relevant in designing small molecule drugs that must navigate biological membranes and reach their intended targets efficiently. The compound’s potential as a scaffold for structure-based drug design has been explored in several preclinical studies, where it has shown promise in modulating signaling pathways associated with neurological disorders.

The synthesis of O-(hex-3-en-2-yl)hydroxylamine typically involves multi-step organic transformations, starting from commercially available precursors such as hexa-1,5-diene or 1-hexene. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These synthetic strategies align with current trends in green chemistry, emphasizing sustainable practices and minimal waste generation.

In terms of applications beyond pharmaceuticals, O-(hex-3-en-2-yl)hydroxylamine has been investigated for its role in material science. Its ability to undergo polymerization or copolymerization with other monomers suggests potential use in creating novel polymers with tailored mechanical and thermal properties. Such materials could find applications in coatings, adhesives, or even biodegradable plastics.

The compound’s behavior under various environmental conditions has also been studied extensively. Researchers have examined its stability under different pH levels and temperatures to assess its suitability for formulation in diverse environments. These studies have revealed that O-(hex-3-en-2-yl)hydroxylamine maintains its structural integrity under moderate conditions but may degrade under extreme acidic or basic environments, necessitating careful handling during storage and application.

From an industrial perspective, the scalability of producing O-(hex-3-en-2-yl)hydroxylamine is a critical factor for its widespread adoption. Process optimization efforts have focused on streamlining synthetic routes while maintaining cost-effectiveness and regulatory compliance. Collaborative initiatives between academic institutions and pharmaceutical companies have accelerated progress in this area, leading to more robust production methodologies.

The safety profile of O-(hex-3-en-ydroxylamine) is another key consideration. While it does not pose significant hazards under normal handling conditions, standard laboratory protocols should be followed to ensure worker safety. This includes proper ventilation, personal protective equipment (PPE), and adherence to guidelines established by regulatory bodies such as the International Agency for Research on Cancer (IARC) and the European Chemicals Agency (ECHA).

Future research directions for O-(hexen2y1)-hydroxylllmine are likely to focus on expanding its utility in drug discovery and materials science. Innovations such as computational modeling and high-throughput screening are expected to unlock new possibilities for this compound by identifying novel derivatives with enhanced properties. Additionally, exploring its role in nanotechnology could open doors to applications in drug delivery systems and smart materials.

In conclusion,O-(hexen2y1)-hydroxylllmine (CAS No: 2229643234) represents a promising compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike, offering opportunities for innovation that could lead to breakthroughs in medicine and material science alike.